Cas no 609-17-6 (Benzenamine,2,3,5-tribromo-)

• Product Name: Benzenamine,2,3,5-tribromo-
• CAS No: 609-17-6
• MF: C₆H₄Br₃N
• MW: 329.814659118652
• CID: 518834
• Update Time: 2026-04-29

Benzenamine,2,3,5-tribromo- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,3,5-tribromo-
• 2,3,5-Tribromoaniline

Computed Properties

• Exact Mass: 326.78932

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on Benzenamine,2,3,5-tribromo-

Comprehensive Guide to Benzenamine,2,3,5-tribromo- (CAS No. 609-17-6): Properties, Applications, and Market Insights

Benzenamine,2,3,5-tribromo- (CAS No. 609-17-6) is a specialized brominated aromatic amine compound with significant industrial and research applications. This tribrominated aniline derivative is known for its unique chemical properties, making it valuable in various synthetic processes. With the increasing demand for halogenated organic compounds in material science and specialty chemicals, understanding this compound's characteristics and uses becomes essential for professionals across multiple disciplines.

The molecular structure of 2,3,5-tribromoaniline features three bromine atoms strategically positioned on the benzene ring, which significantly influences its reactivity and physical properties. This brominated benzenamine typically appears as a light yellow to brown crystalline solid at room temperature, with a molecular weight of 329.82 g/mol. The presence of multiple bromine atoms enhances both the compound's molecular weight and its stability under various conditions, making it particularly useful in high-temperature applications.

One of the primary applications of Benzenamine,2,3,5-tribromo- lies in its role as a key intermediate in organic synthesis. Chemists frequently utilize this compound in the production of more complex brominated aromatic compounds, particularly in pharmaceutical research and advanced material development. Recent studies have explored its potential in creating novel flame retardant additives, responding to growing concerns about material safety in consumer products and construction materials.

In the field of material science, researchers are investigating tribromoaniline derivatives for their potential in creating specialized polymers with enhanced thermal stability. The compound's ability to act as a building block for high-performance polymers aligns with current industry trends toward more durable and sustainable materials. This application has gained particular attention in the electronics industry, where heat-resistant components are in high demand.

The synthesis and handling of CAS 609-17-6 require specialized knowledge due to its specific chemical properties. While not classified as hazardous under normal conditions, proper laboratory protocols should always be followed when working with this brominated organic compound. The compound's stability under standard storage conditions (typically room temperature in sealed containers) makes it relatively convenient for industrial applications compared to more reactive halogenated compounds.

Market analysis indicates growing interest in 2,3,5-tribromoaniline across several industries. The global market for specialty brominated compounds has seen steady growth, driven by demand from the pharmaceutical, electronics, and advanced materials sectors. Manufacturers focusing on halogenated chemical intermediates are increasingly incorporating this compound into their product portfolios to meet diverse industrial needs.

Environmental considerations surrounding brominated aromatic amines have prompted research into more sustainable production methods for compounds like Benzenamine,2,3,5-tribromo-. Recent advancements in green chemistry aim to reduce the environmental impact of bromination processes while maintaining product quality. These developments respond to increasing regulatory scrutiny and industry demands for more eco-friendly chemical solutions.

Quality control standards for CAS No. 609-17-6 typically involve rigorous purity testing, often through techniques like HPLC and GC-MS analysis. The compound's purity significantly affects its performance in downstream applications, particularly in sensitive processes like pharmaceutical synthesis. Reputable suppliers generally provide comprehensive analytical data to ensure the material meets specific application requirements.

Future research directions for tribrominated aniline compounds may explore their potential in emerging technologies such as organic electronics and advanced catalysis. The unique electronic properties imparted by the bromine substituents make these compounds interesting candidates for developing new materials with specialized conductive or semiconductive characteristics.

For researchers and industrial users seeking high-purity 2,3,5-tribromoaniline, understanding the compound's storage requirements is crucial. While relatively stable, proper storage in cool, dry conditions away from strong oxidizers helps maintain product integrity over extended periods. Many suppliers now offer customized packaging solutions to meet specific user requirements and ensure optimal product preservation.

The analytical characterization of Benzenamine,2,3,5-tribromo- typically includes spectroscopic methods such as NMR and IR spectroscopy, which provide detailed information about molecular structure and purity. These analytical techniques have become increasingly sophisticated, allowing for more precise quality assessment of brominated compounds in research and industrial settings.

In conclusion, CAS 609-17-6 represents an important member of the brominated aromatic amine family with diverse applications across multiple industries. As research continues to uncover new potential uses for this tribromoaniline derivative, its significance in specialty chemical markets is likely to grow. Professionals working with this compound should stay informed about the latest developments in synthesis methods, applications, and safety protocols to maximize its potential in their respective fields.